Cas no 2497-02-1 (N-Acetyl-L-histidine)

N-Acetyl-L-histidine structure

Product Name:N-Acetyl-L-histidine

CAS No:2497-02-1

Molecular Formula:C₈H₁₁N₃O₃

Molecular Weight:197.19124

MDL:MFCD00005206

CID:43073

PubChem ID:75619

N-Acetyl-L-histidine Properties

Names and Identifiers

- (S)-2-Acetamido-3-(1H-imidazol-4-yl)propanoic acid
- N-Acetyl-L-histidine
- .α.-N-Acetyl-L-histidine
- Acetylhistidine
- ACETYL-L-HISTIDINE H2O
- ACETYL-L-HISTIDINE MONOHYDRATE
- AC-HIS-OH H2O
- Ac-L-His-Oh
- N-acetylhistidine
- N-acetyl-L-His
- N-ACETYL-L-HISTIDINE HYDRATE
- 2-(Acetylamino)-3-(1H-imidazol-4-yl)propanoic acid
- N-alpha-L-histidine
- KBOJOGQFRVVWBH-ZETCQYMHSA-N
- NSC-118364
- Ac-His-OH
- N-Acetyl-L-histidine Monohydrate
- K9T7JPU4ML
- CHEMBL3251664
- FS-4648
- .alpha.-N-Acetyl-L-histidine
- Histidine, N-acetyl-, L-
- N(2)-acetyl-L-histidine
- A0873
- DTXSID001335440
- Q27101905
- N-.ALPHA.-ACETYL-L-HISTIDINE
- A817581
- SCHEMBL61371
- (2S)-2-acetamido-3-(1H-imidazol-5-yl)propanoic acid
- n-acetyl histidine
- CS-0146996
- AKOS006238364
- NSC 118364
- EN300-196320
- CHEBI:16437
- L-Histidine, N-acetyl-
- Histidine, N-acetyl-
- (2S)-2-(acetylamino)-3-(1H-imidazol-5-yl)propanoic acid
- Z1741970635
- EINECS 219-678-6
- C02997
- F88223
- acetyl-l-histidine
- WR-177589A
- N.ALPHA.-ACETYL-L-HISTIDINE
- NS00045817
- .alpha.-N-Acetylhistidine
- 2497-02-1
- MFCD00005206
- N2-Acetylhistidine
- (2S)-2-acetamido-3-(1H-imidazol-4-yl)propanoic acid
- UNII-K9T7JPU4ML
- N-a-L-Histidine
- L-Histidine, N-acetyl-(9CI)
- n-acetyl-histidine
- nalpha-acetylhistidine
- (2S)-2-Acetamido-3-(1H-imidazol-5-yl)propionic acid
- alpha-N-Acetylhistidine
- NI+--acetyl-L-histidine
- NI+--acetylhistidine
- CHEBI:86910
- (S)-2-Acetamido-3-(1H-imidazol-4-yl)propanoicacid
- +Expand
- MDL： MFCD00005206
- InChIKey： KBOJOGQFRVVWBH-ZETCQYMHSA-N
- Inchi： InChI=1S/C8H11N3O3/c1-5(12)11-7(8(13)14)2-6-3-9-4-10-6/h3-4,7H,2H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t7-/m0/s1
- SMILES： CC(N[C@H](C(O)=O)CC1=CN=CN1)=O

Computed Properties

Exact Mass: 197.08000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 197.08
Heavy Atom Count: 14
Complexity: 232
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.7
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 95.1

Experimental Properties

LogP: -0.06760
PSA: 95.08000
Refractive Index: 1.57
Boiling Point: 620.2°Cat760mmHg
Melting Point: 157-159 °C
Flash Point: 328.9°C
Color/Form: White crystalline powder
Solubility: Not determined
Density: 1.366

N-Acetyl-L-histidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I58G-50mg	(2S)-2-acetamido-3-(1H-imidazol-4-yl)propanoic acid	2497-02-1	95%	50mg	$128.00	2024-05-21
A2B Chem LLC	AI45792-50mg	(2S)-2-acetamido-3-(1H-imidazol-4-yl)propanoic acid	2497-02-1	95%	50mg	$94.00	2024-04-20
Aaron	AR00I5GS-5g	(2S)-2-acetamido-3-(1H-imidazol-4-yl)propanoic acid	2497-02-1		5g	$17.00
abcr	AB587827-250mg	(S)-2-Acetamido-3-(1H-imidazol-4-yl)propanoic acid; .	2497-02-1		250mg	€244.00	2024-07-20
Alichem	A069005109-10g	(S)-2-Acetamido-3-(1H-imidazol-4-yl)propanoic acid	2497-02-1	95%	10g	$443.39	2023-09-02
Ambeed	A103833-250mg	(S)-2-Acetamido-3-(1H-imidazol-4-yl)propanoic acid	2497-02-1	95%	250mg	$159.0
Chemenu	CM283191-10g	(S)-2-Acetamido-3-(1H-imidazol-4-yl)propanoic acid	2497-02-1	95%	10g	$410
Enamine	EN300-196320-1.0g	(2S)-2-acetamido-3-(1H-imidazol-4-yl)propanoic acid	2497-02-1	95%	1g	$0.0
TRC	L178285-5mg	N-Acetyl-L-histidine	2497-02-1		5mg	$ 150.00	2023-09-07

N-Acetyl-L-histidine Related Literature

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4. Ligand-centred redox activation of inert organoiridium anticancer catalysts

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5. Ultraviolet–circular dichroism spectra for structural analysis of copper(II) complexes with aliphatic and aromatic ligands in aqueous solution

Pier G. Daniele,Enrico Prenesti,Giorgio Ostacoli J. Chem. Soc. Dalton Trans. 1996 3269
6. Hydrogen–deuterium exchange of the C-2 protons of histidine and histidine peptides and proteins

J. Howard Bradbury,Bogdan E. Chapman,Malcolm W. Crompton,Raymond S. Norton,Joo Seng Teh J. Chem. Soc. Perkin Trans. 2 1980 693
7. Competition of singlet and triplet recombination of radical pairs in photoreactions of carboxy benzophenones and aromatic amino acids

Olga B. Morozova,Peter S. Sherin,Alexandra V. Yurkovskaya Phys. Chem. Chem. Phys. 2019 21 2017
8. Tripodal molecules for the promotion of phosphoester hydrolysis

Jennifer R. Hiscock,Mark R. Sambrook,Philippa B. Cranwell,Pat Watts,Jack C. Vincent,David J. Xuereb,Neil J. Wells,Robert Raja,Philip A. Gale Chem. Commun. 2014 50 6217
9. Tripodal molecules for the promotion of phosphoester hydrolysis

Jennifer R. Hiscock,Mark R. Sambrook,Philippa B. Cranwell,Pat Watts,Jack C. Vincent,David J. Xuereb,Neil J. Wells,Robert Raja,Philip A. Gale Chem. Commun. 2014 50 6217
10. Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline

Peter S. Sherin,Nina P. Gritsan,Yuri P. Tsentalovich Photochem. Photobiol. Sci. 2009 8 1550

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